![molecular formula C21H22N2O2S B2668023 3-(4-methoxyphenyl)-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]propanamide CAS No. 863513-02-4](/img/structure/B2668023.png)
3-(4-methoxyphenyl)-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-methoxyphenyl)-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]propanamide, also known as MTPEP, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. MTPEP is a synthetic compound that belongs to the class of amides and thiazoles. It has a molecular weight of 368.48 g/mol and a chemical formula of C21H22N2O2S.
Scientific Research Applications
Pharmacodynamic and Pharmacokinetic Properties of Propofol
Propofol is an intravenous anaesthetic with rapid induction and maintenance of anaesthesia, showing effectiveness in general surgery compared to other anaesthetics. It is suitable for outpatient surgery due to superior operating conditions and rapid postoperative recovery with a low incidence of nausea and vomiting. Propofol's role extends to sedation during surgery under regional anaesthesia and intensive care, with notable lack of adrenal suppression during short-term studies, highlighting its potential for further research in anaesthetic practices (Langley & Heel, 1988).
Antimicrobial Activity of Eugenol
Eugenol, a major constituent of clove oil, exhibits broad-spectrum antimicrobial activity against fungi, gram-negative, and gram-positive bacteria. This review focuses on its antibacterial and antifungal activities, including its effects on food-borne pathogens and multi-drug resistant microorganisms. Eugenol's potential in combating microbial resistance, especially in planktonic and sessile cells, makes it a subject of interest for further exploration in antimicrobial research (Marchese et al., 2017).
Environmental and Health Impacts of Parabens
The review on parabens, specifically propyl paraben, provides insight into their long-term use as antimicrobial preservatives in foods, drugs, and cosmetics. Propyl paraben's safety assessment reveals its non-toxic nature upon oral and dermal exposure and the absence of carcinogenic, mutagenic, or clastogenic effects. This comprehensive safety profile supports its continued use and encourages further research on its environmental fate and potential health impacts (Soni et al., 2001).
properties
IUPAC Name |
3-(4-methoxyphenyl)-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O2S/c1-25-19-10-7-16(8-11-19)9-12-20(24)22-14-13-18-15-26-21(23-18)17-5-3-2-4-6-17/h2-8,10-11,15H,9,12-14H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACSCJOSRWIVQCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCC(=O)NCCC2=CSC(=N2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.